Cas no 425365-65-7 (12-Deoxy Roxithromycin)

• Product Name: 12-Deoxy Roxithromycin
• CAS No: 425365-65-7
• MF: C₄₁H₇₆N₂O₁₄
• MW: 821.047154426575
• CID: 2085695
• Update Time: 2025-05-20

12-Deoxy Roxithromycin Chemical and Physical Properties

Names and Identifiers

• 12-Deoxy Roxithromycin
• CID 131637352
• Erythromycin, 12-deoxy-9-[O-[(2-methoxyethoxy)methyl]oxime], (9E)- (9CI)
• (3R,4S,5S,6R,7R,9R,11S,12R,13R,14R,E)-6-(((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-14-ethyl-7,12-dihydroxy-4-(((2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy)-10-(((2-methoxyethoxy)methoxy)imino)-3,5,7,9,11,13-hexamethyloxacyclotetradecan-2-one
• (9E)-12-Deoxy-9-[O-[(2-methoxyethoxy)methyl]oxime] Erythromycin
• 12-Deoxyerythromycin 9-(E)-[O-[(2-methoxyethoxy)methyl]oxime]

• Inchi： 1S/C41H76N2O14/c1-15-30-24(4)33(44)25(5)32(42-52-21-51-17-16-49-13)22(2)19-40(9,48)37(57-39-34(45)29(43(11)12)18-23(3)53-39)26(6)35(27(7)38(47)55-30)56-31-20-41(10,50-14)36(46)28(8)54-31/h22-31,33-37,39,44-46,48H,15-21H2,1-14H3/b42-32+/t22-,23?,24+,25+,26+,27-,28?,29?,30-,31?,33+,34?,35+,36?,37-,39?,40-,41?/m1/s1
• InChI Key： DNEYEZVYKZUYHN-JXUMNVNJSA-N
• SMILES： O(C1C(C(CC(C)O1)N(C)C)O)[C@H]1[C@@](C)(C[C@@H](C)/C(/[C@H](C)[C@H]([C@@H](C)[C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)OC1CC(C)(C(C(C)O1)O)OC)=O)O)=N\OCOCCOC)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 57
• Rotatable Bond Count: 13
• Complexity: 1260
• XLogP3: 4.3
• Topological Polar Surface Area: 197

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: >81°C (dec.)
• Boiling Point: 854.6±75.0 °C(Predicted)
• Solubility: Chloroform (Slightly), Methanol (Sparingly)
• pka: 13.49±0.70(Predicted)

12-Deoxy Roxithromycin Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on 12-Deoxy Roxithromycin

Introduction to 12-Deoxy Roxithromycin and its CAS No. 425365-65-7

12-Deoxy Roxithromycin, identified by the Chemical Abstracts Service Number (CAS No.) 425365-65-7, is a significant derivative in the field of pharmaceutical chemistry. This compound belongs to the macrolide class of antibiotics, which are well-known for their broad-spectrum antimicrobial properties. The structural modification of roxithromycin, specifically the removal of the 12-deoxy group, results in a molecule with enhanced pharmacokinetic profiles and potentially improved therapeutic efficacy. The study of such derivatives is crucial in the ongoing effort to combat antibiotic resistance and develop novel treatments for bacterial infections.

The chemical structure of 12-Deoxy Roxithromycin exhibits a complex arrangement of functional groups, including lactones and alcohols, which contribute to its stability and bioavailability. Recent advancements in computational chemistry have allowed researchers to predict the binding interactions of this compound with bacterial ribosomes with high precision. This has led to a deeper understanding of its mechanism of action, which involves inhibiting protein synthesis in pathogens. Such insights are invaluable for designing next-generation antibiotics that can overcome existing resistance mechanisms.

In clinical settings, 12-Deoxy Roxithromycin has shown promise in treating moderate to severe respiratory infections caused by Gram-positive bacteria. Its ability to penetrate cellular membranes efficiently makes it particularly effective against pathogens that reside within phagocytes. Comparative studies have demonstrated that this derivative exhibits a lower propensity for inducing gastrointestinal side effects compared to its parent compound, roxithromycin, making it a more tolerable option for long-term therapy.

The synthesis of 12-Deoxy Roxithromycin involves multi-step organic reactions, often requiring specialized catalysts and purification techniques to achieve high yields and purity. Modern synthetic methodologies, such as flow chemistry and biocatalysis, have been increasingly employed to streamline these processes. These innovations not only reduce production costs but also minimize environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

One of the most exciting areas of research involving 12-Deoxy Roxithromycin is its potential role in combination therapies. Studies have indicated that when paired with other classes of antibiotics, such as beta-lactams or fluoroquinolones, it can produce synergistic effects that enhance overall treatment outcomes. This approach is particularly relevant in the context of multidrug-resistant bacteria, where combination regimens are often necessary to achieve bacterial eradication.

The pharmacokinetic properties of 12-Deoxy Roxithromycin have been extensively characterized through preclinical and clinical trials. Its high bioavailability and prolonged half-life allow for less frequent dosing, improving patient compliance. Additionally, its low toxicity profile has made it a favorable candidate for use in pediatric populations and elderly patients who may have compromised liver or kidney function. These attributes position it as a promising alternative or adjunct therapy in various infectious disease scenarios.

From a regulatory perspective, the development and approval of 12-Deoxy Roxithromycin must adhere to stringent guidelines set forth by global health authorities such as the FDA and EMA. These regulations ensure that the compound is safe, effective, and manufactured under Good Manufacturing Practices (GMP). The rigorous testing required for regulatory approval underscores the commitment to delivering high-quality medicines that meet the needs of patients worldwide.

The future direction of research on 12-Deoxy Roxithromycin lies in exploring its potential applications beyond traditional antibiotic therapy. Preliminary studies suggest that it may possess anti-inflammatory properties, which could be leveraged in treating chronic inflammatory diseases associated with bacterial infections. Furthermore, its structural framework offers opportunities for further derivatization to develop novel compounds with enhanced therapeutic profiles.

In conclusion,12-Deoxy Roxithromycin (CAS No. 425365-65-7) represents a significant advancement in macrolide antibiotic development. Its improved pharmacokinetics, reduced side effects, and potential for combination therapy make it a valuable asset in the fight against bacterial infections. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in modern medicine.